Cas no 122690-33-9 (2H-Azirino[2,1,3-cd]pyrrolizin-2-one,hexahydro- (9CI))

2H-Azirino[2,1,3-cd]pyrrolizin-2-one,hexahydro- (9CI) structure
122690-33-9 structure
Product Name:2H-Azirino[2,1,3-cd]pyrrolizin-2-one,hexahydro- (9CI)
CAS No:122690-33-9
MF:C7H9NO
MW:123.152461767197
CID:105361
PubChem ID:14357416
Update Time:2025-04-18

2H-Azirino[2,1,3-cd]pyrrolizin-2-one,hexahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-Azirino[2,1,3-cd]pyrrolizin-2-one,hexahydro- (9CI)
    • 2H-Azirino[2,1,3-cd]pyrrolizin-2-one,hexahydro-(9CI)
    • 122690-33-9
    • 1-azatricyclo[3.3.0.02,8]octan-3-one
    • Inchi: 1S/C7H9NO/c9-6-3-4-1-2-5-7(6)8(4)5/h4-5,7H,1-3H2
    • InChI Key: CEMSMHQSNOUDAC-UHFFFAOYSA-N
    • SMILES: O=C1CC2CCC3C1N32

Computed Properties

  • Exact Mass: 123.06847
  • Monoisotopic Mass: 123.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 20.1Ų

Experimental Properties

  • PSA: 20.08
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